Cas no 2488640-23-7 (2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2488640-23-7
• MF: C₁₄H₁₉BF₂O₂
• MW: 268.107271432877
• CID: 5465132
• Update Time: 2025-07-18

2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2049762445

• Inchi： 1S/C14H19BF2O2/c1-13(2)14(3,4)19-15(18-13)11-7-5-6-10(8-11)9-12(16)17/h5-8,12H,9H2,1-4H3
• InChI Key： WKGZXKZVPBQKJV-UHFFFAOYSA-N
• SMILES： FC(CC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

• Exact Mass: 268.1446163 g/mol
• Monoisotopic Mass: 268.1446163 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 268.11

Additional information on 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2488640-23-7)

The compound 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2488640-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic ester derivative is particularly notable for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have focused on optimizing its synthetic pathways, exploring its reactivity, and evaluating its potential therapeutic applications.

One of the most significant advancements in the study of this compound is its application in the synthesis of novel boron-containing drugs. Boron-based compounds have emerged as promising candidates in drug development, particularly in the areas of oncology and infectious diseases. The unique properties of boron, such as its ability to form stable covalent bonds with biological targets, make it an attractive element for drug design. Researchers have successfully utilized 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a building block for the development of boron-containing small molecules with enhanced bioavailability and target specificity.

In addition to its role in drug synthesis, recent studies have also investigated the physicochemical properties of this compound. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize its structure and purity. These studies have provided valuable insights into the stability and reactivity of the compound under various conditions, which are critical for its practical application in large-scale synthesis. Furthermore, computational modeling has been used to predict its behavior in different chemical environments, aiding in the design of more efficient synthetic routes.

Another area of research has focused on the potential therapeutic applications of derivatives of 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Preliminary in vitro and in vivo studies have shown that certain boron-containing compounds derived from this intermediate exhibit promising activity against specific cancer cell lines. For instance, a recent study demonstrated that a derivative of this compound could inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation. These findings highlight the potential of this compound as a scaffold for the development of new anticancer agents.

Despite these promising developments, challenges remain in the widespread adoption of 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in drug development. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Ongoing research is focused on optimizing the synthetic protocols to improve yield and reduce production costs. Additionally, more comprehensive toxicological studies are required to ensure the safety of boron-containing drugs derived from this compound.

In conclusion, the compound 2-[3-(2,2-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2488640-23-7) represents a valuable tool in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a subject of ongoing research. Future studies will likely focus on further elucidating its mechanisms of action, expanding its applications in drug discovery, and addressing the challenges associated with its use. As the field continues to evolve, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals.